Cas no 64550-88-5 (Sinigrin Monohydrate)

• Product Name: Sinigrin Monohydrate
• CAS No: 64550-88-5
• Molecular Formula: C₁₀H₁₆NO₉S₂-
• Molecular Weight: 358.36534
• CID: 512087
• PubChem ID: 23670774

Sinigrin Monohydrate Properties

Names and Identifiers

• b-D-Glucopyranose, 1-thio-,1-[N-(sulfooxy)-3-butenimidate], monopotassium salt, monohydrate, (Z)- (9CI)
• Sinigrin monohydrate
• [(E)-1-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]sulfanylbut-3-enylideneamino] sulfate
• b-D-Glucopyranose, 1-thio-,1-[N-(sulfooxy)-3-butenimidate], monopotassium salt, monohydrate, (...
• 2-PROPENYL-GLUCOSINOLATE
• allylglucosinolate
• (Z)-1-Thio-beta-D-glucopyranose 1-[N-(sulfooxy)-3-butenimidate] monopotassium salt monohydrate
• White Mustard Extract
• Sinigrin potassium hydrate
• DA-67596
• potassium (E)-1-((2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-ylthio)but-3-enylideneamino sulfate hydrate
• UNII-2I23137819
• .BETA.-D-GLUCOPYRANOSE, 1-THIO-, 1-(N-(SULFOOXY)-3-BUTENIMIDATE), MONOPOTASSIUM SALT, MONOHYDRATE, (Z)-
• (-)-Sinigrin,monohydrate
• AKOS030491469
• Allylglucosinolate monohydrate
• Sinigrin monohydrate [MI]
• 2I23137819
• SCHEMBL2288411
• beta-D-Glucopyranose, 1-thio-, 1-(N-(sulfooxy)-3-butenimidate), monopotassium salt, monohydrate, (Z)-
• 64550-88-5
• IUBVMJHASFBYGW-WBMBWNLZSA-M

• MDL： MFCD00006616
• InChIKey： IUBVMJHASFBYGW-YEIBXKIESA-M
• Inchi： InChI=1S/C10H17NO9S2.K.H2O/c1-2-3-6(11-20-22(16,17)18)21-10-9(15)8(14)7(13)5(4-12)19-10;;/h2,5,7-10,12-15H,1,3-4H2,(H,16,17,18);;1H2/q;+1;/p-1/b11-6-;;/t5-,7-,8+,9-,10+;;/m1../s1
• SMILES： C=CC/C(=N/OS(=O)(=O)[O-])/S[C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O.[K+].O

Computed Properties

• Exact Mass: 415.00100
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 9
• Rotatable Bond Count: 7
• Monoisotopic Mass: 415.001
• Heavy Atom Count: 24
• Complexity: 490
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -1.1
• Tautomer Count: 2
• Surface Charge: -1
• Topological Polar Surface Area: 204A^2

Experimental Properties

• LogP: -1.09760
• PSA: 211.85000
• Boiling Point: No data available
• Melting Point: 128 (dec.)(lit.)
• Vapor Pressure: No data available
• Flash Point: No data available
• Color/Form: Powder
• Solubility: Soluble in water and hot ethanol, insoluble in benzene, chloroform and ether.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Monosaccharides
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Monosaccharides